Cas no 1421023-99-5 (2-Chloro-N-methyl-N-[(3S)-pyrrolidin-3-yl]pyrimidin-4-amine;hydrochloride)
1421023-99-5 structure
Product Name:2-Chloro-N-methyl-N-[(3S)-pyrrolidin-3-yl]pyrimidin-4-amine;hydrochloride
CAS No:1421023-99-5
MF:C9H14Cl2N4
MW:249.1402592659
CID:2165878
Update Time:2023-08-05
2-Chloro-N-methyl-N-[(3S)-pyrrolidin-3-yl]pyrimidin-4-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-chloro-n-methyl-n-(pyrrolidin-3-yl)pyrimidin-4-amine hydrochloride
- 2-Chloro-N-methyl-N-[(3S)-pyrrolidin-3-yl]pyrimidin-4-amine;hydrochloride
-
- Inchi: 1S/C9H13ClN4.ClH/c1-14(7-2-4-11-6-7)8-3-5-12-9(10)13-8;/h3,5,7,11H,2,4,6H2,1H3;1H/t7-;/m0./s1
- InChI Key: LABLPBKASHNVEI-FJXQXJEOSA-N
- SMILES: ClC1=NC=CC(=N1)N(C)[C@@H]1CNCC1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 190
- Topological Polar Surface Area: 41
2-Chloro-N-methyl-N-[(3S)-pyrrolidin-3-yl]pyrimidin-4-amine;hydrochloride Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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